4-Oxazoleacetic acid, 5-(4-chlorophenoxy)-2-(4-chlorophenyl)-, ethyl ester

• CAS No.: 68430-59-1
• Molecular Formula: C19H15Cl2NO4
• Molecular Weight: 392.2 g/mol
• IUPAC Name: ethyl 2-[5-(4-chlorophenoxy)-2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate
• InChI: InChI=1S/C19H15Cl2NO4/c1-2-24-17(23)11-16-19(25-15-9-7-14(21)8-10-15)26-18(22-16)12-3-5-13(20)6-4-12/h3-10H,2,11H2,1H3
• InChI Key: OCPQKHSAGFKOJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(OC(=N1)C2=CC=C(C=C2)Cl)OC3=CC=C(C=C3)Cl

Description

4-Oxazoleacetic acid, 5-(4-chlorophenoxy)-2-(4-chlorophenyl)-, ethyl ester is a useful research compound. Its molecular formula is C19H15Cl2NO4 and its molecular weight is 392.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 33.3 g of 2-p-chlorophenyl-5-p-chlorophenoxy-4-oxazoleacetic acid in 100 ml of dimethylformamide were added 40 ml of ethyl bromide and 40 ml of triethylamine. The mixture was stirred at room temperature for 40 minutes and then allowed to stand overnight. To the resulting mixture were added water and ethyl acetate and then the mixture was shaken. The organic layer was washed successively with water, diluted hydrochloric acid and water, then dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was recrystallized from a mixture of n-hexane and ethyl acetate to give 34.3 g of the title compound as white crystals, melting at 70°-72° C.